Biomimetic synthesis of Tramadol†

Chemical Communications Pub Date: 2015-08-05 DOI: 10.1039/C5CC05948H

Abstract

Tramadol has recently been isolated from the roots and bark of Nauclea latifolia. A plausible biosynthetic pathway has been proposed and the product–precursor relationship has been probed by 13C position-specific isotope analysis. By further exploring this pathway, we demonstrate that a key step of the proposed pathway can be achieved using mild conditions that mimic in vivo catalysis.

Graphical abstract: Biomimetic synthesis of Tramadol
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